Cas no 1189479-60-4 (rac Ambrisentan-d3)

rac Ambrisentan-d3 structure

rac Ambrisentan-d3 structure

Product Name:rac Ambrisentan-d3

CAS No:1189479-60-4

MF:C₂₂H₂₂N₂O₄

MW:381.439570903778

CID:1060072

Update Time:2025-04-20

rac Ambrisentan-d3 Chemical and Physical Properties

Names and Identifiers

- rac Ambrisentan-d3
- 2-(4,6-dimethylpyrimidin-2-yl)oxy-3,3-diphenyl-3-(trideuteriomethoxy)propanoic acid
- Inchi： 1S/C22H22N2O4/c1-15-14-16(2)24-21(23-15)28-19(20(25)26)22(27-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19H,1-3H3,(H,25,26)/i3D3
- InChI Key： OUJTZYPIHDYQMC-HPRDVNIFSA-N
- SMILES： O(C([2H])([2H])[2H])C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)O)OC1N=C(C)C=C(C)N=1

Computed Properties

Exact Mass: 381.17700

Experimental Properties

Melting Point: 164-166°C (dec.)
PSA: 81.54000
LogP: 3.51560

rac Ambrisentan-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A575862-5mg	rac Ambrisentan-d3	1189479-60-4		5mg	$ 269.00	2023-09-09
TRC	A575862-50mg	rac Ambrisentan-d3	1189479-60-4		50mg	$ 2067.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R874104-5mg	Rac Ambrisentan-d3	1189479-60-4	AR	5mg	￥2,457.00	2022-08-31
1PlusChem	1P008XB3-1mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	1mg	$96.00	2023-12-26
1PlusChem	1P008XB3-5mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	5mg	$276.00	2023-12-26
1PlusChem	1P008XB3-10mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	10mg	$501.00	2023-12-26
A2B Chem LLC	AE15615-1mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	1mg	$51.00	2024-04-20
A2B Chem LLC	AE15615-5mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	5mg	$199.00	2024-04-20
A2B Chem LLC	AE15615-10mg	LU 208075-d3	1189479-60-4	≥99% deuterated forms (d1-d3)	10mg	$373.00	2024-04-20

rac Ambrisentan-d3 Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

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